Cas no 618-61-1 (3-Methyl-5-nitroaniline)

• Product Name: 3-Methyl-5-nitroaniline
• CAS No: 618-61-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00082655
• CID: 39000
• PubChem ID: 3565037
• Update Time: 2025-05-24

3-Methyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitroaniline
• 3-Methyl-5-nitro aniline
• 3-Methyl-5-notroaniline
• 3-AMINO-5-NITROTOLUENE
• Benzenamine, 3-methyl-5-nitro-
• 3-methyl-5-nitro-aniline
• 5-Nitro-m-toluidine
• PubChem17572
• 3-nitro-5-methylaniline
• 3-nitro-5-methyl aniline
• 3-methyl-5-nitrobenzenamine
• Benzenamine,3-methyl-5-nitro-
• DZIJEXQVMORGQX-UHFFFAOYSA-N
• FC1164
• CL8434
• RP21598
• AM82817
• MCU
• 618-61-1
• SCHEMBL1396
• CS-W006259
• SY021492
• AC-28476
• FT-0650616
• GS-4366
• MFCD00082655
• SB76202
• A8565
• DTXSID30393710
• J-512872
• EN300-64481
• AKOS006239052
• DB-006493
• aniline, 3-methyl-5-nitro-
• DTXCID80344570

• MDL： MFCD00082655
• Inchi： 1S/C7H8N2O2/c1-5-2-6(8)4-7(3-5)9(10)11/h2-4H,8H2,1H3
• InChI Key： DZIJEXQVMORGQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(C)=C1)N)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.269
• Melting Point: 98-101°C
• Boiling Point: 324.2°C at 760 mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.615
• PSA: 71.84000
• LogP: 2.58980

3-Methyl-5-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Methyl-5-nitroaniline

Comprehensive Overview of 3-Methyl-5-nitroaniline (CAS No. 618-61-1): Properties, Applications, and Industry Insights

3-Methyl-5-nitroaniline (CAS No. 618-61-1), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique chemical properties. This aromatic amine derivative, characterized by a methyl group at the 3-position and a nitro group at the 5-position of the aniline ring, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C7H8N2O2, and structural features make it valuable for applications ranging from dye synthesis to advanced material development. Below, we explore its physicochemical traits, modern applications, and answers to frequently searched questions.

The physicochemical properties of 3-Methyl-5-nitroaniline include a melting point range of 90–95°C and moderate solubility in polar organic solvents like ethanol and acetone. Its nitro group enhances electrophilic reactivity, enabling participation in azo coupling reactions—a key step in producing azo dyes for textiles and inks. Researchers also leverage its electron-withdrawing nitro moiety to design pharmaceutical intermediates, though this application requires stringent purity standards (≥98%). Recent studies highlight its role in photocatalysis, aligning with the global push for green chemistry solutions.

In the context of sustainability trends, 3-Methyl-5-nitroaniline is being reevaluated for eco-friendly synthesis routes. A 2023 Journal of Organic Chemistry study demonstrated its production via microwave-assisted nitration, reducing energy use by 40% compared to conventional methods. This aligns with industry searches for "low-waste amine synthesis" and "nitroaromatic green alternatives." Additionally, its derivatives show promise in OLED materials, addressing the demand for energy-efficient displays—a hot topic in tech forums.

Common user queries revolve around safety and handling. While not classified as hazardous under standard regulations, 3-Methyl-5-nitroaniline requires precautions typical of nitroaromatics: avoidance of prolonged skin contact and storage in cool, ventilated areas. Analytical techniques like HPLC and GC-MS are recommended for purity verification, a frequent concern among purchasers. Suppliers increasingly provide COA (Certificate of Analysis) documentation to meet quality assurance demands.

The compound’s market dynamics reflect broader specialty chemicals trends. With Asia-Pacific dominating production (70% of global output), supply chain resilience has become a search hotspot post-2020. Innovations like flow chemistry integration aim to address batch variability issues—another frequently searched term linked to this chemical. Regulatory compliance, particularly with REACH and OSHA standards, remains a priority for industrial users.

Emerging research explores 3-Methyl-5-nitroaniline’s potential in agrochemicals, specifically as a precursor for crop protection agents. This ties into the "precision agriculture" trend, where users seek chemicals with targeted efficacy. Its bioactivity against certain plant pathogens was noted in a 2024 ACS Agricultural Science paper, though commercial formulations are still in development.

For laboratories, optimizing recrystallization protocols (often searched alongside this CAS number) using hexane/ethyl acetate mixtures yields high-purity crystals. Computational chemistry studies also model its electronic structure to predict reactivity—a topic gaining traction in AI-driven molecular design communities. These facets position 618-61-1 as a compound bridging traditional synthesis and cutting-edge applications.